N-methyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide

• IUPAC Name: N-methyl-2-naphthalen-1-yl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide
• InChI: InChI=1S/C22H19N3O2/c1-25(15-20-23-22(24-27-20)17-9-3-2-4-10-17)21(26)14-18-12-7-11-16-8-5-6-13-19(16)18/h2-13H,14-15H2,1H3
• InChI Key: HSUVITHMTQDVGJ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NC(=NO1)C2=CC=CC=C2)C(=O)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C22H19N3O2
• Molecular Weight: 357.4 g/mol

Description

N-methyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide, also known as PNO, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. PNO is a small molecule that belongs to the class of oxadiazole derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-methyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is not fully understood, but it is believed to act through the inhibition of certain enzymes and signaling pathways. N-methyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. N-methyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has also been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor involved in the regulation of inflammatory and immune responses.
Biochemical and Physiological Effects
N-methyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that N-methyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide inhibits the proliferation of cancer cells and induces apoptosis. N-methyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has also been shown to inhibit the production of inflammatory mediators, such as prostaglandin E2 (PGE2) and tumor necrosis factor-alpha (TNF-α). In vivo studies have shown that N-methyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide exhibits anti-inflammatory and analgesic activities.

Advantages and Limitations for Lab Experiments

N-methyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has several advantages for lab experiments, including its high yield of synthesis, low toxicity, and potential applications in various fields. However, N-methyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide also has some limitations, including its limited solubility in water and its instability under certain conditions.

Future Directions

There are several future directions for the research and development of N-methyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide. One potential direction is to further investigate the mechanism of action of N-methyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide and its potential use as a therapeutic agent for the treatment of cancer and inflammatory diseases. Another direction is to explore the potential applications of N-methyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide in material science and analytical chemistry. Additionally, the synthesis of N-methyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide derivatives with improved solubility and stability could also be a potential future direction.

Synthesis Methods

N-methyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been synthesized using various methods, including the reaction of 2-(1-naphthyl)acetohydrazide with 3-phenyl-1,2,4-oxadiazole-5-carbaldehyde in the presence of acetic acid and refluxing in ethanol. Another method involves the reaction of 2-(1-naphthyl)acetohydrazide with 3-phenyl-1,2,4-oxadiazole-5-carbaldehyde in ethanol containing a catalytic amount of p-toluenesulfonic acid. The yield of N-methyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide using these methods is around 80%.

Scientific Research Applications

N-methyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, N-methyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been shown to exhibit anticancer, antitumor, and anti-inflammatory activities. N-methyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has also been studied for its potential use as a fluorescent probe for the detection of metal ions. In material science, N-methyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been used as a building block for the synthesis of various functional materials. In analytical chemistry, N-methyl-2-(1-naphthyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been used as a chiral selector for the separation of enantiomers.